Cas no 3042-57-7 (Naphthalene,2-(1-ethylpropyl)-)

• Product Name: Naphthalene,2-(1-ethylpropyl)-
• CAS No: 3042-57-7
• MF: C₁₅H₁₈
• MW: 198.303424358368
• MDL: MFCD30347824
• CID: 316837
• PubChem ID: 271126
• Update Time: 2025-04-23

Naphthalene,2-(1-ethylpropyl)- Chemical and Physical Properties

Names and Identifiers

• Naphthalene,2-(1-ethylpropyl)-
• 2-(pentan-3-yl)naphthalene
• 2>3-<
• Naphthyl-penta
• NSC114549
• Naphthalene, 2-(1-ethylpropyl)-
• 2-(1-Ethylpropyl)naphthalene
• NSC-114549
• AKOS027470101
• CS-0069843
• AMY5943
• 2-(1-Ethylpropyl)-Napthalene
• 3042-57-7
• DTXSID40952756
• AS-60424
• 2-pentan-3-ylnaphthalene
• H11574
• ETHYLPROPYL)-NAPTHALENE
• DS-000454

• MDL： MFCD30347824
• Inchi： 1S/C15H18/c1-3-12(4-2)15-10-9-13-7-5-6-8-14(13)11-15/h5-12H,3-4H2,1-2H3
• InChI Key： WXKMPZORXBGZGK-UHFFFAOYSA-N
• SMILES： C(CC)(CC)C1C=CC2C=CC=CC=2C=1

Computed Properties

• Exact Mass: 198.14100
• Monoisotopic Mass: 198.141
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Density: 0.959
• Boiling Point: 297.8°Cat760mmHg
• Flash Point: 136.4°C
• Refractive Index: 1.567
• PSA: 0.00000
• LogP: 4.74340

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on Naphthalene,2-(1-ethylpropyl)-

Chemical Profile of Naphthalene,2-(1-ethylpropyl)- (CAS No. 3042-57-7)

Naphthalene,2-(1-ethylpropyl)-, identified by the Chemical Abstracts Service Number (CAS No.) 3042-57-7, is a significant organic compound that has garnered attention in the field of pharmaceutical chemistry and material science. This compound belongs to the class of naphthalene derivatives, characterized by its fused benzene-like structure with an ethylpropyl substituent at the 2-position. The presence of this bulky side chain influences its chemical reactivity, solubility, and potential applications in synthetic chemistry.

The molecular structure of Naphthalene,2-(1-ethylpropyl)- consists of a naphthalene core, which is a polycyclic aromatic hydrocarbon (PAH), modified by the addition of a 1-ethylpropyl group. This modification introduces new electronic and steric properties to the molecule, making it a versatile intermediate in organic synthesis. The ethylpropyl group, with its linear alkyl chain, contributes to the compound's lipophilicity and enhances its interaction with various biological targets.

In recent years, Naphthalene,2-(1-ethylpropyl)- has been explored for its potential applications in drug development. Its unique structural features make it a valuable scaffold for designing novel therapeutic agents. Researchers have been particularly interested in its ability to modulate biological pathways by acting as a ligand for specific enzymes or receptors. Preliminary studies suggest that derivatives of this compound may exhibit properties relevant to anti-inflammatory and anti-cancer therapies.

One of the most compelling aspects of Naphthalene,2-(1-ethylpropyl)- is its role in synthetic chemistry. The naphthalene core provides a stable platform for further functionalization, allowing chemists to introduce additional groups that can enhance biological activity. For instance, researchers have investigated the use of this compound in constructing complex molecules that mimic natural products with known pharmacological effects. The ethylpropyl substituent at the 2-position serves as a handle for selective reactions, enabling the creation of diverse derivatives with tailored properties.

The chemical reactivity of Naphthalene,2-(1-ethylpropyl)- is influenced by both the naphthalene ring system and the ethylpropyl side chain. The aromaticity of the naphthalene core allows for electrophilic and nucleophilic aromatic substitutions, while the ethylpropyl group can participate in various organic transformations such as alkylation, acylation, and oxidation. These characteristics make it a useful building block for constructing more complex molecules in pharmaceutical synthesis.

Recent advancements in computational chemistry have also highlighted the potential of Naphthalene,2-(1-ethylpropyl)- as a model compound for studying molecular interactions. High-throughput virtual screening techniques have been employed to identify derivatives with enhanced binding affinity to target proteins. These studies have revealed promising candidates for further development into lead compounds for drug discovery.

The solubility profile of Naphthalene,2-(1-ethylpropyl)- is another critical factor that influences its utility in pharmaceutical applications. Due to the presence of the ethylpropyl group, this compound exhibits moderate solubility in organic solvents but limited solubility in water. This property can be advantageous when formulating drug delivery systems that require specific solubility characteristics.

In material science, Naphthalene,2-(1-ethylpropyl)- has been explored for its potential as a precursor in polymer synthesis. Its aromatic structure and reactivity make it suitable for creating high-performance polymers with unique thermal and mechanical properties. Researchers have investigated its incorporation into polymeric matrices to enhance material stability and functionality.

The environmental impact of Naphthalene,2-(1-ethylpropyl)- is also an area of interest. While naphthalene derivatives are generally not classified as hazardous substances, their persistence in the environment raises concerns about long-term ecological effects. Studies have examined their degradation pathways and potential bioaccumulation risks, providing insights into their safe handling and disposal.

Future research directions for Naphthalene,2-(1-ethylpropyl)- include further exploration of its pharmacological properties and development of novel synthetic methodologies. Advances in green chemistry may also contribute to more sustainable approaches for producing this compound and its derivatives. Collaborative efforts between academia and industry are essential to translate laboratory findings into practical applications that benefit society.

In conclusion,Naphthalene,2-(1-ethylpropyl)- (CAS No. 3042-57-7) is a multifaceted compound with significant potential in pharmaceutical chemistry and material science. Its unique structural features enable diverse applications ranging from drug development to polymer synthesis. Continued research efforts will likely uncover new opportunities for leveraging this compound's properties in innovative ways.